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Compound of Interest

Compound Name: JMV 2959 hydrochloride

Cat. No.: B8075422

This document provides crucial safety and logistical information for the proper disposal of IMV
2959 hydrochloride, a ghrelin receptor antagonist used in research. The following procedural

guidance is intended for researchers, scientists, and drug development professionals to ensure
safe handling and disposal in a laboratory setting.

Disclaimer: A specific Safety Data Sheet (SDS) for IMV 2959 hydrochloride was not located.
The following disposal procedures are based on general best practices for non-hazardous
research chemical waste.[1][2][3] It is imperative to consult your institution's Environmental
Health and Safety (EHS) department for specific regulations and guidance.[3][4]

Chemical and Physical Properties

A summary of the known quantitative data for IMV 2959 hydrochloride is presented below.
This information is essential for safe handling and storage.
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Property Value Source

Molecular Weight 508.61 g/mol MedChemExpress
Solid (White to off-white

Appearance MedChemExpress
powder)

Solubility in DMSO 25 mg/mL (49.15 mM) MedChemExpress

Solubility in Water < 0.1 mg/mL (insoluble) MedChemExpress
-20°C for 3 years; 4°C for 2

Storage (Powder) MedChemExpress
years

-80°C for 6 months; -20°C for 1
Storage (In Solvent) h MedChemExpress
mon

Step-by-Step Disposal Procedures

The proper disposal of IMV 2959 hydrochloride involves a systematic approach to waste
management, from the point of generation to final disposal.

1. Waste Identification and Classification:
» Treat all waste containing JMV 2959 hydrochloride as chemical waste.

¢ Unless confirmed otherwise by your institution's EHS department, it is prudent to handle it as
potentially hazardous waste.[5]

2. Segregation:

e Segregate waste containing JMV 2959 hydrochloride from other waste streams.[1]
» Do not mix this waste with biological, radioactive, or general laboratory trash.[1]

3. Labeling:

o Clearly label the waste container with "IJMV 2959 Hydrochloride Waste" and include the
concentration and solvent used.[1][6]
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« Indicate the date of waste generation.[1]
4. Storage:
o Store the waste in a designated, secure area away from general laboratory traffic.[1][6]

o Ensure the container is chemically compatible and properly sealed to prevent leaks or spills.

[6]
5. Disposal:

e Do not dispose of IMV 2959 hydrochloride down the drain due to its insolubility in water
and the lack of specific environmental impact data.[4][7]

e Do not dispose of in regular trash.[2][3]

» Arrange for professional disposal through your institution's licensed hazardous waste
management service.[1]

Experimental Workflow and Disposal Integration

The following diagram illustrates the integration of proper disposal procedures within a typical
experimental workflow involving JMV 2959 hydrochloride.
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Experimental workflow with integrated waste disposal steps.
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Signaling Pathway: JMV 2959 Hydrochloride as a
Ghrelin Receptor Antagonist

JMV 2959 hydrochloride functions by blocking the ghrelin receptor (GHS-R1a), thereby
inhibiting the downstream signaling typically initiated by the binding of ghrelin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8075422#jmv-2959-hydrochloride-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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